(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3,N-dimethyl-butyramide

• IUPAC Name: (2S)-2-amino-N-(1-benzylpiperidin-4-yl)-N,3-dimethylbutanamide
• InChI: InChI=1S/C18H29N3O/c1-14(2)17(19)18(22)20(3)16-9-11-21(12-10-16)13-15-7-5-4-6-8-15/h4-8,14,16-17H,9-13,19H2,1-3H3/t17-/m0/s1
• InChI Key: KFJWLVAONFBULE-KRWDZBQOSA-N
• Canonical SMILES: CC(C)C(C(=O)N(C)C1CCN(CC1)CC2=CC=CC=C2)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N(C)C1CCN(CC1)CC2=CC=CC=C2)N
• Molecular Formula: C18H29N3O
• DSSTOX Substance ID: DTXSID401143382
• Molecular Weight: 303.4 g/mol
• CAS RN: 1354000-25-1

Description

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3,N-dimethyl-butyramide, also known as S33084, is a novel drug compound that has been extensively studied in recent years due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been found to exhibit a high affinity for certain neurotransmitter receptors in the brain.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3,N-dimethyl-butyramide involves its binding to the dopamine D3 receptor and modulating the activity of the reward and motivation pathways in the brain. This leads to a reduction in the reinforcing effects of drugs of abuse and a decrease in drug-seeking behavior. Additionally, this compound has also been found to modulate the activity of the serotonin 5-HT1A receptor, leading to an increase in serotonin release and a reduction in anxiety-related behaviors.
Biochemical and Physiological Effects:
This compound has been found to exhibit a number of biochemical and physiological effects in various animal models. It has been found to reduce drug-seeking behavior in animals trained to self-administer cocaine and nicotine. Additionally, this compound has also been found to reduce anxiety-related behaviors in animal models of anxiety. These effects are thought to be mediated through its activity at the dopamine D3 and serotonin 5-HT1A receptors.

Advantages and Limitations for Lab Experiments

One of the main advantages of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3,N-dimethyl-butyramide is its high affinity for the dopamine D3 receptor, which makes it a potent and selective ligand for this receptor. Additionally, this compound has also been found to exhibit a favorable pharmacokinetic profile, making it suitable for further in vivo studies. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3,N-dimethyl-butyramide. One potential direction is the further exploration of its therapeutic potential in addiction and other disorders related to reward processing. Additionally, the potential use of this compound as a tool for studying the dopamine D3 receptor and its role in reward processing could also be explored. Finally, the development of more soluble analogs of this compound could also be pursued to facilitate its use in various experimental settings.

Scientific Research Applications

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3,N-dimethyl-butyramide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been found to exhibit a high affinity for the dopamine D3 receptor, which is implicated in the regulation of reward and motivation pathways in the brain. This makes this compound a promising candidate for the treatment of addiction and other disorders related to reward processing. Additionally, this compound has also been found to exhibit activity at the serotonin 5-HT1A receptor, which is implicated in the regulation of mood and anxiety. This makes this compound a potential candidate for the treatment of depression and anxiety-related disorders.